tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]azetidine-1-carboxylate
• InChI: InChI=1S/C18H30BN3O4/c1-16(2,3)24-15(23)21-9-13(10-21)11-22-12-14(8-20-22)19-25-17(4,5)18(6,7)26-19/h8,12-13H,9-11H2,1-7H3
• InChI Key: DOHIZYSNAUZWCR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(N=C2)CC3CN(C3)C(=O)OC(C)(C)C
• Molecular Formula: C18H30BN3O4
• DSSTOX Substance ID: DTXSID801106277
• Molecular Weight: 363.3 g/mol
• CAS RN: 877399-31-0

Description

“tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate” is a chemical compound with the molecular formula C18H30BN3O4. It is typically stored at temperatures between 2-8°C in an inert atmosphere.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring attached to a tetramethyl-1,3,2-dioxaborolane group and an azetidine ring. The presence of these functional groups can influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 363.26. It is a solid at room temperature and is typically stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate and its derivatives are pivotal intermediates in the synthesis of various biologically active compounds, including notable drugs such as Crizotinib. These compounds are synthesized through multi-step reactions, starting from various precursor materials. The synthesis involves complex chemical reactions, including palladium-catalyzed Suzuki reactions, which are crucial for forming the desired boron-containing heterocycles. These processes are optimized to achieve high yields and specific structural configurations, underlining the importance of precise reaction conditions and catalysts (Kong et al., 2016) (Zhang et al., 2022) (Ye et al., 2021).

Structural and Physicochemical Analysis

The detailed structural and physicochemical analysis of these compounds, including their derivatives, is essential for understanding their reactivity and potential applications. Techniques such as FTIR, NMR spectroscopy, MS, and X-ray diffraction are employed to confirm the structures and the purity of synthesized compounds. These analyses provide insights into the molecular geometry, electronic structure, and potential interaction sites for further reactions or biological activity. The use of density functional theory (DFT) calculations complements experimental findings by predicting the stability of different conformers and elucidating electronic properties (Ye et al., 2021) (Liao et al., 2022).

Applications in Drug Synthesis

One of the primary applications of tert-butyl 3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}azetidine-1-carboxylate derivatives is in the synthesis of drugs targeting specific molecular pathways. Crizotinib, a drug used for treating certain types of lung cancer, is synthesized using these intermediates. The process involves the preparation of key chiral alcohols and the use of highly active catalysts to achieve the desired stereochemistry and high purity of the final product (Jian-qiang et al., 2014).

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.